N-(2,2-dichloroethenyl)benzenecarboximidoyl isothiocyanate

• CAS No.: 92277-51-5
• Molecular Formula: C10H6Cl2N2S
• Molecular Weight: 257.14 g/mol
• IUPAC Name: N-(2,2-dichloroethenyl)benzenecarboximidoyl isothiocyanate
• InChI: InChI=1S/C10H6Cl2N2S/c11-9(12)6-13-10(14-7-15)8-4-2-1-3-5-8/h1-6H
• InChI Key: ITNXCGFSAFSFOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NC=C(Cl)Cl)N=C=S

Description

N-(2,2-dichloroethenyl)benzenecarboximidoyl isothiocyanate is an organic compound that belongs to the class of isothiocyanates This compound is characterized by the presence of a benzenecarboximidoyl group attached to a 2,2-dichloroethenyl moiety, with an isothiocyanate functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for preparing isothiocyanates is the reaction of amines with carbon disulfide and a base, such as triethylamine, to form dithiocarbamate salts, which are then decomposed using tosyl chloride .

Industrial Production Methods

Industrial production of isothiocyanates, including N-(2,2-dichloroethenyl)benzenecarboximidoyl isothiocyanate, often involves large-scale synthesis using similar methods as described above. The process may be optimized for higher yields and purity, and may involve additional purification steps such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

N-(2,2-dichloroethenyl)benzenecarboximidoyl isothiocyanate undergoes various chemical reactions, including:

Nucleophilic Substitution: The isothiocyanate group can react with nucleoph